![molecular formula C23H15NO3 B3453961 3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione](/img/structure/B3453961.png)
3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione
Overview
Description
3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione, also known as MNQ, is a synthetic compound that belongs to the class of naphthoquinone derivatives. MNQ has been widely studied for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.
Mechanism of Action
The mechanism of action of 3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione involves the induction of oxidative stress and the activation of the mitochondrial apoptotic pathway. This compound can generate reactive oxygen species (ROS) that can cause damage to cellular components, leading to apoptosis. This compound can also activate the mitochondrial apoptotic pathway by inducing the release of cytochrome c from the mitochondria, which can activate caspases and trigger apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound can induce DNA damage and inhibit DNA synthesis, leading to cell cycle arrest and apoptosis. This compound can also inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. In addition, this compound can modulate the expression of genes involved in apoptosis, cell cycle regulation, and DNA damage response.
Advantages and Limitations for Lab Experiments
3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione has several advantages and limitations for lab experiments. This compound is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. This compound is also stable under normal laboratory conditions, allowing for long-term storage. However, this compound can be toxic to normal cells at high concentrations, which can limit its use in certain experiments. This compound can also be difficult to solubilize in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione. One direction is to investigate the potential of this compound as a combination therapy with other anticancer agents. This compound has been shown to enhance the efficacy of other anticancer agents, such as cisplatin and doxorubicin. Another direction is to explore the use of this compound as a targeted therapy for specific types of cancer, such as breast cancer. This compound has been shown to selectively induce apoptosis in breast cancer cells, making it a promising candidate for targeted therapy. Finally, the development of this compound analogs with improved efficacy and reduced toxicity could lead to the discovery of new anticancer agents.
Scientific Research Applications
3-methyl-6-phenoxy-3H-naphtho[1,2,3-de]quinoline-2,7-dione has been extensively investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to inhibit tumor growth in animal models of cancer. In addition, this compound has been studied for its potential as an antiviral and antibacterial agent.
properties
IUPAC Name |
14-methyl-10-phenoxy-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13(17)-heptaene-8,15-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15NO3/c1-24-18-11-12-19(27-14-7-3-2-4-8-14)22-21(18)17(13-20(24)25)15-9-5-6-10-16(15)23(22)26/h2-13H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYXGKZOHYMAYHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C3C(=CC1=O)C4=CC=CC=C4C(=O)C3=C(C=C2)OC5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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